Cas no 1637688-38-0 (tert-butyl (1R,4S)-6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate)

• Product Name: tert-butyl (1R,4S)-6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate
• CAS No: 1637688-38-0
• MF: C₁₂H₁₉NO₃
• MW: 225.28
• CID: 5290611
• Update Time: 2026-03-10

tert-butyl (1R,4S)-6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1R,4S)-6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate

• Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(15)13-7-8-4-5-9(13)10(14)6-8/h8-9H,4-7H2,1-3H3/t8-,9+/m0/s1
• InChI Key： TZFSRKZPRIJHFU-DTWKUNHWSA-N
• SMILES： [C@@]12([H])CC[C@@]([H])(CC1=O)CN2C(OC(C)(C)C)=O

Additional information on tert-butyl (1R,4S)-6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate

Research Brief on tert-butyl (1R,4S)-6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate (CAS: 1637688-38-0)

The compound tert-butyl (1R,4S)-6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate (CAS: 1637688-38-0) has recently gained attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. This bicyclic lactam derivative serves as a key intermediate in the synthesis of complex molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have explored its utility in asymmetric synthesis and as a scaffold for novel bioactive compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a chiral building block for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The rigid bicyclic structure of tert-butyl (1R,4S)-6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate provides excellent stereocontrol in subsequent synthetic steps, making it particularly valuable for creating enantiomerically pure pharmaceutical compounds. Researchers reported a 92% yield in the key coupling reaction when using this intermediate.

Further investigations have revealed the compound's potential in developing novel protease inhibitors. A recent patent application (WO2023056421) describes its use in creating selective cathepsin inhibitors for treating autoimmune diseases. The unique conformational constraints imposed by the azabicyclo[2.2.2]octane core were found to significantly enhance binding affinity to target enzymes while reducing off-target effects.

Analytical characterization of 1637688-38-0 has been advanced through recent developments in NMR and X-ray crystallography techniques. A 2024 study in Organic Process Research & Development reported optimized purification protocols that achieve >99.5% chemical purity, addressing previous challenges with diastereomeric separation. These improvements have important implications for scaling up production of pharmaceutical intermediates derived from this compound.

Emerging research suggests potential applications of this scaffold in targeted drug delivery systems. The tert-butyl carboxylate group offers convenient sites for further functionalization, while the bicyclic structure provides stability against metabolic degradation. Current preclinical studies are evaluating derivatives of 1637688-38-0 as carriers for blood-brain barrier penetration in CNS drug development.

Future research directions include exploring the compound's utility in fragment-based drug discovery and its potential as a core structure for developing new classes of enzyme inhibitors. The pharmaceutical industry is particularly interested in its application for creating next-generation antiviral agents, with several major companies reportedly investigating derivatives for this purpose.